molecular formula C13H11N3O2S2 B8458303 4-Amino-naphthalene-1-sulfonic acid thiazol-2-ylamide

4-Amino-naphthalene-1-sulfonic acid thiazol-2-ylamide

Cat. No.: B8458303
M. Wt: 305.4 g/mol
InChI Key: AVLTUJFNOWUWLO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Amino-naphthalene-1-sulfonic acid thiazol-2-ylamide is a useful research compound. Its molecular formula is C13H11N3O2S2 and its molecular weight is 305.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H11N3O2S2

Molecular Weight

305.4 g/mol

IUPAC Name

4-amino-N-(1,3-thiazol-2-yl)naphthalene-1-sulfonamide

InChI

InChI=1S/C13H11N3O2S2/c14-11-5-6-12(10-4-2-1-3-9(10)11)20(17,18)16-13-15-7-8-19-13/h1-8H,14H2,(H,15,16)

InChI Key

AVLTUJFNOWUWLO-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=CC=C2S(=O)(=O)NC3=NC=CS3)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-[4-(Thiazol-2-ylsulfamoyl)-naphthalen-1-yl]-acetamide (0.48 g, 1.38 mmol) was dissolved in 0.5 M NaOMe (20 ml) and heated at 70° C. for 16 h. After the solvents were evaporated, a 2:1 EtOH:H2O mixture (6 ml) and a few drops of AcOH were added. While stirring the mixture, a precipitate formed which was filtered and dried under vacuum to give 4-amino-naphthalene-1-sulfonic acid thiazol-2-ylamide (0.31 g, 73%). LC/MS (10-99% CH3CN), M/Z: M+1 obs=306.0; tR=2.04 min.
Quantity
0.48 g
Type
reactant
Reaction Step One
Name
NaOMe
Quantity
20 mL
Type
solvent
Reaction Step One

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